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Compound of Interest

Compound Name: Deoxybenzoin oxime

Cat. No.: B1140943 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

handling and disposal of Deoxybenzoin oxime, tailored for researchers, scientists, and drug

development professionals.

Deoxybenzoin oxime is a chemical compound utilized in organic synthesis.[1][2] While

specific quantitative exposure limits are not established, adherence to stringent safety

protocols is paramount to ensure the well-being of laboratory personnel and to maintain a safe

research environment. This document outlines the necessary personal protective equipment

(PPE), operational procedures, and disposal plans to minimize risk and ensure regulatory

compliance.

Essential Safety Information at a Glance
A summary of critical safety data for Deoxybenzoin oxime is presented below. Note the

absence of defined occupational exposure limits, underscoring the need for rigorous adherence

to qualitative safety recommendations.
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Parameter Value/Recommendation Source

Occupational Exposure Limits No data available [3]

Molecular Formula C₁₄H₁₃NO [1][2]

Molecular Weight 211.26 g/mol [1][2]

Appearance Solid

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Keep

away from incompatible

materials such as oxidizing

agents.[3][4]

[3][4][5]

Operational Plan: From Preparation to Disposal
This section provides a step-by-step guide for the safe handling of Deoxybenzoin oxime
throughout the experimental workflow.

Preparation and Engineering Controls
Ventilation: All handling of Deoxybenzoin oxime should occur within a properly functioning

chemical fume hood to minimize inhalation exposure.[3][4] Ensure adequate ventilation in

the laboratory.[3]

Ignition Sources: Remove all sources of ignition from the handling area, as dust formation

can be a fire hazard. Use non-sparking tools.[3]

Emergency Equipment: Ensure that safety showers and eyewash stations are readily

accessible and have been recently tested.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Deoxybenzoin oxime. The following

table details the required equipment.
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Body Part Required PPE
Specifications and Best
Practices

Respiratory Full-face respirator

To be used if exposure limits

are exceeded or if irritation is

experienced.[3] In the absence

of defined limits, a

conservative approach

suggests its use when

handling significant quantities

or for prolonged periods.

Hands Chemical-resistant gloves

Inspect gloves for any signs of

degradation or puncture before

use. Wash and dry hands

thoroughly after removing

gloves.[3]

Eyes Safety goggles

Must be worn to protect

against dust particles and

potential splashes.[3]

Body
Fire/flame resistant and

impervious clothing

A lab coat should be worn at

all times. For tasks with a

higher risk of exposure, a

chemical-resistant apron or

suit is recommended.[3]

Handling Procedures
Avoid Dust Formation: Handle Deoxybenzoin oxime carefully to prevent the generation of

dust and aerosols.[3][4]

Avoid Contact: Prevent direct contact with skin and eyes.[3][4]

Hygiene: Practice good industrial hygiene. Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician.[3]

Eye Contact
Rinse eyes with pure water for at least 15

minutes. Seek immediate medical attention.[3]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[3]

Spill Response
Evacuation: Evacuate personnel from the immediate spill area.

Ventilation: Ensure the area is well-ventilated.

Containment: Collect the spilled material using spark-proof tools and place it in a suitable,

closed container for disposal.[3]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Deoxybenzoin oxime and any contaminated materials is essential to

prevent environmental contamination.
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Chemical Waste: The material can be disposed of by a licensed chemical destruction plant

or through controlled incineration with flue gas scrubbing.[3] Do not discharge into sewer

systems.[3]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[3] Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill.[3]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Deoxybenzoin
oxime, from initial preparation to final disposal.
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Caption: Safe handling workflow for Deoxybenzoin oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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